Cas no 1214369-49-9 (2'-Fluoro-3-(trifluoromethyl)biphenyl-2-ol)

• Product Name: 2'-Fluoro-3-(trifluoromethyl)biphenyl-2-ol
• CAS No: 1214369-49-9
• MF: C₁₃H₈F₄O
• MW: 256.195637702942
• CID: 4998196
• Update Time: 2025-06-27

2'-Fluoro-3-(trifluoromethyl)biphenyl-2-ol Chemical and Physical Properties

Names and Identifiers

• 2'-fluoro-3-(trifluoromethyl)biphenyl-2-ol
• 2'-Fluoro-3-(trifluoromethyl)biphenyl-2-ol

• Inchi： 1S/C13H8F4O/c14-11-7-2-1-4-8(11)9-5-3-6-10(12(9)18)13(15,16)17/h1-7,18H
• InChI Key： DBSKNKBUUVFUON-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C=CC=C(C(F)(F)F)C=1O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 279
• XLogP3: 4.2
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2'-Fluoro-3-(trifluoromethyl)biphenyl-2-ol

Recent Advances in the Study of 2'-Fluoro-3-(trifluoromethyl)biphenyl-2-ol (CAS: 1214369-49-9) in Chemical Biology and Pharmaceutical Research

The compound 2'-Fluoro-3-(trifluoromethyl)biphenyl-2-ol (CAS: 1214369-49-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The information presented herein is derived from peer-reviewed academic literature, industry reports, and technical documents published within the last two years.

Recent studies have highlighted the synthetic challenges and innovative approaches to producing 2'-Fluoro-3-(trifluoromethyl)biphenyl-2-ol with high purity and yield. Researchers have employed advanced techniques such as palladium-catalyzed cross-coupling reactions and fluorination strategies to optimize the synthesis process. These advancements are critical for scaling up production and ensuring the compound's availability for further pharmacological testing.

In terms of biological activity, preliminary in vitro and in vivo studies have demonstrated that 2'-Fluoro-3-(trifluoromethyl)biphenyl-2-ol exhibits promising inhibitory effects on specific enzyme targets involved in inflammatory pathways. For instance, one study reported its potent inhibition of cyclooxygenase-2 (COX-2), suggesting potential applications in the treatment of chronic inflammatory diseases. Additionally, its pharmacokinetic properties, including metabolic stability and bioavailability, have been investigated, with results indicating favorable profiles for further development.

Another area of interest is the compound's potential role in oncology. Recent findings suggest that 2'-Fluoro-3-(trifluoromethyl)biphenyl-2-ol may interfere with signaling pathways critical for cancer cell proliferation. Specifically, it has shown activity against certain tyrosine kinases, which are often overexpressed in various malignancies. These findings underscore the compound's versatility and warrant further exploration in targeted cancer therapies.

Despite these promising results, challenges remain in translating these findings into clinical applications. Issues such as toxicity profiles, off-target effects, and formulation stability need to be addressed in future studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound through the drug development pipeline.

In conclusion, 2'-Fluoro-3-(trifluoromethyl)biphenyl-2-ol (CAS: 1214369-49-9) represents a compelling candidate for further investigation in chemical biology and pharmaceutical research. Its unique structural features, combined with its demonstrated biological activities, make it a valuable molecule for developing new therapeutic agents. Continued research efforts will be crucial in unlocking its full potential and addressing the remaining challenges in its development.